Cas no 1235478-04-2 (3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile)

• Product Name: 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile
• CAS No: 1235478-04-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD00214699
• CID: 4579616
• Update Time: 2025-05-20

3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(DIMETHYLAMINO)-2-(2,2-DIMETHYLPROPANOYL)ACRYLONITRILE
• (2E)-2-[(dimethylamino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile

• MDL： MFCD00214699
• Inchi： 1S/C10H16N2O/c1-10(2,3)9(13)8(6-11)7-12(4)5/h7H,1-5H3/b8-7+
• InChI Key： DFODTFBGAPKOAQ-BQYQJAHWSA-N
• SMILES： C(#N)/C(=C\N(C)C)/C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 180.126
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• LogP: 1.57068

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile

Comprehensive Guide to 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile (CAS No. 1235478-04-2)

3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile (CAS No. 1235478-04-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This acrylonitrile derivative is known for its unique structural features, including a dimethylamino group and a 2,2-dimethylpropanoyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel bioactive molecules.

The chemical properties of 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile make it a valuable intermediate in organic synthesis. Its electron-rich acrylonitrile core allows for diverse reactions, including nucleophilic additions and cyclizations, which are crucial for constructing complex molecular architectures. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are widely used in drug discovery and material science. This aligns with the growing demand for sustainable synthetic methods and green chemistry practices, a hot topic in the scientific community.

In the pharmaceutical sector, 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile is explored for its potential as a building block for kinase inhibitors and antiviral agents. With the global focus on antiviral therapies post-pandemic, this compound has garnered attention for its structural similarity to known bioactive scaffolds. Additionally, its application in agrochemical research is being investigated, particularly in the development of crop protection agents with improved efficacy and environmental safety.

From a market perspective, the demand for high-purity 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile is rising, driven by advancements in custom synthesis and contract research organizations (CROs). Suppliers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's CAS No. 1235478-04-2 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in global supply chains.

For researchers seeking 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile suppliers, it is essential to evaluate factors such as purity levels, batch consistency, and technical support. Common queries in search engines include "where to buy 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile" and "applications of CAS 1235478-04-2," reflecting the compound's niche but growing relevance. Analytical techniques like HPLC and NMR are typically employed to verify its quality, ensuring it meets the stringent requirements of modern research.

In summary, 3-(Dimethylamino)-2-(2,2-dimethylpropanoyl)acrylonitrile (CAS No. 1235478-04-2) represents a promising compound in synthetic and medicinal chemistry. Its multifaceted applications, coupled with the industry's shift toward sustainable and efficient synthesis, position it as a key player in future scientific breakthroughs. As research continues to uncover its potential, this compound is likely to remain a focal point for innovation in life sciences and material engineering.